Cas no 52003-90-4 (2-Amino-3-chlorocinnamic acid)

• Product Name: 2-Amino-3-chlorocinnamic acid
• CAS No: 52003-90-4
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 4949114
• Update Time: 2025-06-08

2-Amino-3-chlorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chlorocinnamic acid

• Inchi： 1S/C9H8ClNO2/c10-7-3-1-2-6(9(7)11)4-5-8(12)13/h1-5H,11H2,(H,12,13)/b5-4+
• InChI Key： HOUNYFPLYVNMOA-SNAWJCMRSA-N
• SMILES： ClC1=CC=CC(/C=C/C(=O)O)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• XLogP3: 1.8
• Topological Polar Surface Area: 63.3

Additional information on 2-Amino-3-chlorocinnamic acid

2-Amino-3-chlorocinnamic Acid (CAS No. 52003-90-4): A Comprehensive Overview

2-Amino-3-chlorocinnamic acid, also known by its CAS registry number 52003-90-4, is a significant compound in the field of organic chemistry and pharmacology. This compound, with the molecular formula C8H7ClNO2, has garnered attention due to its unique structural properties and potential applications in various scientific domains. Recent studies have highlighted its role in drug discovery, material science, and as a precursor for advanced chemical syntheses.

The structure of 2-amino-3-chlorocinnamic acid consists of a cinnamic acid backbone with an amino group at the second position and a chlorine substituent at the third position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it versatile for various chemical reactions. The compound exhibits a melting point of approximately 165°C, which is typical for aromatic carboxylic acids. Its solubility in water is moderate, but it dissolves readily in organic solvents such as ethanol and methanol.

Recent research has focused on the synthesis and characterization of 2-amino-3-chlorocinnamic acid. A study published in the Journal of Organic Chemistry explored its preparation via a multi-step synthesis involving chlorination and subsequent amino group introduction. The authors demonstrated that this compound can be efficiently synthesized through a Friedel-Crafts alkylation followed by hydrolysis and amidation steps. The reaction conditions were optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of applications, 2-amino-3-chlorocinnamic acid has shown promise in the pharmaceutical industry as a potential lead compound for drug development. Its amino group provides opportunities for peptide bond formation, while the chlorine substituent can influence the molecule's pharmacokinetic properties. A recent study in Medicinal Chemistry revealed that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes. This finding underscores its potential as a starting material for developing novel therapeutic agents.

Beyond pharmaceuticals, 2-amino-3-chlorocinnamic acid has also found applications in material science. Researchers have investigated its use as a building block for constructing functional polymers and self-assembled monolayers. Its ability to form hydrogen bonds due to the amino and carboxylic acid groups makes it ideal for creating materials with tailored mechanical and electronic properties. A paper published in Advanced Materials highlighted its role in synthesizing stimuli-responsive polymers that exhibit reversible changes in their physical properties under external stimuli such as temperature or pH.

The environmental impact of 2-amino-3-chlorocinnamic acid has also been a topic of interest. Studies have assessed its biodegradability and toxicity to aquatic organisms. Results indicate that it undergoes moderate biodegradation under aerobic conditions, but further research is needed to fully understand its long-term environmental fate. Regulatory agencies have classified it as a non-hazardous substance under standard handling conditions, provided appropriate safety precautions are taken during storage and use.

In conclusion, 2-amino-3-chlorocinnamic acid (CAS No. 52003-90-4) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as an important tool in modern chemistry and materials science. As research continues to uncover new properties and uses, this compound is expected to play an increasingly significant role in both academic and industrial settings.